Cas no 1020252-30-5 (N'-[1-(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)ethyl]-2-phenylacetohydrazide)

• Product Name: N'-[1-(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)ethyl]-2-phenylacetohydrazide
• CAS No: 1020252-30-5
• MF: C₁₉H₁₆N₂O₃
• MW: 320.341944694519
• MDL: MFCD00170609
• CID: 4567982
• Update Time: 2025-11-06

N'-[1-(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)ethyl]-2-phenylacetohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-[1-(1,3-dioxoinden-2-ylidene)ethyl]-2-phenylacetohydrazide
• N'-[1-(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)ethyl]-2-phenylacetohydrazide

• MDL： MFCD00170609
• Inchi： 1S/C19H16N2O3/c1-12(20-21-16(22)11-13-7-3-2-4-8-13)17-18(23)14-9-5-6-10-15(14)19(17)24/h2-10,20H,11H2,1H3,(H,21,22)
• InChI Key： BERWDWYGWWBVPQ-UHFFFAOYSA-N
• SMILES： C(NN/C(=C1/C(=O)C2=C(C/1=O)C=CC=C2)/C)(=O)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 320.116092g/mol
• Monoisotopic Mass: 320.116092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 320.3g/mol
• XLogP3: 2.6
• Topological Polar Surface Area: 78.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanediones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones Indanediones

Additional information on N'-[1-(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)ethyl]-2-phenylacetohydrazide

Introduction to N'-[1-(1,3-Dioxo-2,3-Dihydro-1H-Inden-2-Ylidene)Ethyl]-2-Phenylacetohydrazide (CAS No. 1020252-30-5)

The compound N'-[1-(1,3-Dioxo-2,3-Dihydro-1H-inden-2-Ylidene)Ethyl]-2-Phenylacetohydrazide, identified by the CAS registry number 1020252-30-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of hydrazides and is characterized by its unique structure, which includes a hydrazine derivative functional group and a substituted indene moiety. The molecule's structure contributes to its versatile reactivity and selectivity in different chemical environments.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions involving strategic protection and deprotection strategies. Researchers have focused on optimizing the synthesis pathways to enhance yield and purity, which are critical for its application in drug discovery and material science. The compound's ability to form stable complexes with metal ions has been explored in coordination chemistry, opening new avenues for its use in catalysis and sensing technologies.

The structural elucidation of N'-[1-(1,3-Dioxo-2,3-Dihydro-1H-inden-2-Ylidene)Ethyl]-2-Phenylacetohydrazide has been achieved through advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided insights into the molecule's conformational flexibility and electronic properties, which are essential for understanding its reactivity in different chemical systems.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents due to its ability to interact with biological targets such as enzymes and receptors. Preclinical studies have demonstrated its potential as an inhibitor of certain kinase enzymes, which are implicated in various diseases including cancer and inflammatory disorders. Furthermore, its role as a building block in the synthesis of more complex molecules has been explored in combinatorial chemistry.

Environmental considerations have also been addressed in recent studies on this compound. Research into its biodegradation pathways and ecotoxicological effects has provided valuable information for ensuring its safe handling and disposal. These findings align with global efforts to promote sustainable chemical practices and minimize environmental impact.

The integration of computational chemistry tools has significantly enhanced our understanding of the electronic structure and reactivity of N'-[1-(1,3-Dioxo-2,3-Dihydro-1H-inden-2-Ylidene)Ethyl]-2Phenylacetohydrazide. Quantum mechanical calculations have been employed to predict its interaction with other molecules and surfaces, aiding in the design of more efficient chemical processes.

In conclusion, the compound N'-[1-(1,3-Dioxo-2,3-DihydroindanYlidene)Ethyl]-Phenylacetohydrazide (CAS No. 10...) represents a valuable addition to the arsenal of organic compounds available for research and development across multiple disciplines. Its unique properties and diverse applications underscore the importance of continued investigation into its chemical behavior and potential uses.